Cas no 1804153-32-9 (7-Iodo-4-trifluoromethyl-1H-benzimidazole)

• Product Name: 7-Iodo-4-trifluoromethyl-1H-benzimidazole
• CAS No: 1804153-32-9
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4823947
• Update Time: 2025-05-24

7-Iodo-4-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-4-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H4F3IN2/c9-8(10,11)4-1-2-5(12)7-6(4)13-3-14-7/h1-3H,(H,13,14)
• InChI Key： OZLSVCHUXYBSTH-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• XLogP3: 3
• Topological Polar Surface Area: 28.7

Additional information on 7-Iodo-4-trifluoromethyl-1H-benzimidazole

Comprehensive Overview of 7-Iodo-4-trifluoromethyl-1H-benzimidazole (CAS No. 1804153-32-9)

7-Iodo-4-trifluoromethyl-1H-benzimidazole (CAS No. 1804153-32-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique structural features, including an iodo substituent at the 7-position and a trifluoromethyl group at the 4-position, which enhance its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

The compound’s molecular formula, C₈H₄F₃IN₂, highlights its halogen-rich nature, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern medicinal chemistry, addressing the need for efficient small-molecule synthesis. Recent studies have also investigated its role in fluorescence labeling, a technique widely used in bioimaging and diagnostics, reflecting the compound’s versatility.

In the context of sustainable chemistry, 7-Iodo-4-trifluoromethyl-1H-benzimidazole has been evaluated for its compatibility with green solvents and catalytic systems. This aligns with the global push toward eco-friendly synthesis methods, a topic frequently searched in AI-driven research tools. Its stability under microwave-assisted synthesis conditions further enhances its appeal, as this method reduces energy consumption and reaction times—a key concern for industrial applications.

The compound’s crystallographic data and spectroscopic properties (e.g., NMR, IR) have been extensively documented, providing a robust foundation for computational chemistry studies. Researchers leveraging machine learning for molecular property prediction often reference such data to validate algorithms, a trending topic in cheminformatics. Additionally, its potential as a protease inhibitor has sparked interest in COVID-19-related research, though findings remain preliminary.

From a commercial perspective, 7-Iodo-4-trifluoromethyl-1H-benzimidazole is available through specialty chemical suppliers, with purity grades tailored for high-throughput screening. Its pricing and scalability are frequently discussed in pharmaceutical forums, underscoring its relevance in drug development pipelines. Storage recommendations typically emphasize protection from light and moisture, ensuring long-term stability.

In summary, 7-Iodo-4-trifluoromethyl-1H-benzimidazole (CAS No. 1804153-32-9) represents a multifaceted compound with broad applications in life sciences and material chemistry. Its integration into cutting-edge research and alignment with industry trends solidify its status as a compound of enduring scientific and commercial value.